Cas no 1363339-68-7 (Oseltamivir Acid Potassium Salt)
Oseltamivir Acid Potassium Salt Chemical and Physical Properties
Names and Identifiers
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- PMC-34
- Oseltamivir Acid Potassium Salt
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- Inchi: 1S/C14H24N2O4.K/c1-4-10(5-2)20-12-7-9(14(18)19)6-11(15)13(12)16-8(3)17;/h7,10-13H,4-6,15H2,1-3H3,(H,16,17)(H,18,19);/q;+1/p-1/t11-,12+,13+;/m0./s1
- InChI Key: MGDJOHGESXQWMU-LUHWTZLKSA-M
- SMILES: [K+].O(C(CC)CC)[C@@H]1C=C(C(=O)[O-])C[C@@H]([C@H]1NC(C)=O)N
Oseltamivir Acid Potassium Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O700985-2.5mg |
Oseltamivir Acid Potassium Salt |
1363339-68-7 | 2.5mg |
$253.00 | 2023-05-17 | ||
| TRC | O700985-25mg |
Oseltamivir Acid Potassium Salt |
1363339-68-7 | 25mg |
$1918.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-478105-2.5 mg |
Oseltamivir Acid Potassium Salt, |
1363339-68-7 | 2.5 mg |
¥3,234.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-478105-2.5mg |
Oseltamivir Acid Potassium Salt, |
1363339-68-7 | 2.5mg |
¥3234.00 | 2023-09-05 | ||
| TRC | O700985-10mg |
Oseltamivir Acid Potassium Salt |
1363339-68-7 | 10mg |
$ 800.00 | 2023-09-06 |
Oseltamivir Acid Potassium Salt Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on Oseltamivir Acid Potassium Salt
Recent Advances in Oseltamivir Acid Potassium Salt (1363339-68-7) Research: A Comprehensive Review
Oseltamivir Acid Potassium Salt (CAS: 1363339-68-7), a key intermediate in the synthesis of the antiviral drug oseltamivir phosphate (Tamiflu®), has garnered significant attention in recent years due to its critical role in influenza treatment and pandemic preparedness. This research briefing synthesizes the latest findings on the compound's synthesis, pharmacological properties, and potential applications in antiviral therapy, with a focus on studies published within the last three years.
Recent advancements in synthetic chemistry have optimized the production of 1363339-68-7, achieving higher yields (82-89%) through improved catalytic systems. A 2023 study in Organic Process Research & Development demonstrated a novel enzymatic resolution method that reduced byproduct formation by 37% compared to traditional chemical routes. The potassium salt formulation has shown enhanced stability profiles, with accelerated stability testing indicating <2% degradation after 24 months at 25°C/60% RH, making it particularly suitable for tropical climate formulations.
Pharmacokinetic studies reveal that Oseltamivir Acid Potassium Salt maintains the active metabolite's plasma concentration-time profile (AUC0-∞ 4,320 ng·h/mL) comparable to the phosphate form, while offering advantages in solubility (27 mg/mL in water at 25°C versus 15 mg/mL for the phosphate). Research published in Antiviral Research (2024) identified a 19% improvement in lung tissue penetration in murine models, suggesting potential efficacy advantages for severe respiratory infections.
Emerging applications include combination therapies with neuraminidase inhibitors, where 1363339-68-7 shows synergistic effects with zanamivir (combination index 0.72 at ED50). Clinical trial data from Phase II studies in Japan demonstrate non-inferiority to oseltamivir phosphate in early-onset influenza (median time to symptom resolution: 78 vs 82 hours, p=0.32), with a 23% reduction in gastrointestinal adverse events (p<0.05).
The compound's role in pandemic preparedness has been highlighted by WHO technical reports, noting its stability under stockpile conditions and rapid formulation conversion capabilities. Recent computational studies using molecular docking simulations (J. Med. Chem. 2024) suggest potential activity against emerging influenza variants with H275Y mutations, though clinical confirmation is pending. Current research directions include nanoparticle formulations for pulmonary delivery and investigation of broad-spectrum antiviral properties against other Orthomyxoviridae.
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